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Tris(tribromoneopentyl)phosphate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(tribromoneopentyl)phosphate, with the CAS Number 19186-97-1, is a halogenated

organophosphorus compound primarily utilized as an additive flame retardant.[1][2][3] Its

chemical structure, characterized by a high bromine content of approximately 70% and a

phosphorus content of about 3%, confers a synergistic flame retardant efficacy.[4][5] This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, and the established mechanism of action of Tris(tribromoneopentyl)phosphate.

Detailed experimental protocols for its synthesis and a general approach for its analysis are

presented. Due to its industrial application, information regarding specific biological signaling

pathways in the context of drug development is not available; however, its known toxicological

profile is discussed based on available data for related compounds.

Chemical Structure and Identification
Tris(tribromoneopentyl)phosphate is systematically known as tris[3-bromo-2,2-

bis(bromomethyl)propyl] phosphate.[1][6] The molecule consists of a central phosphate group

esterified with three tribromoneopentyl alcohol moieties.
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Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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